Head-to-Head Cytotoxic Potency: BV6 vs. Birinapant and LCL161 in HNSCC Cell Lines
In a direct head-to-head study across a panel of 10 human head and neck squamous cell carcinoma (HNSCC) cell lines, BV6 exhibited an average IC50 value 8-fold lower than those of the clinical-stage Smac mimetics Birinapant and LCL161 when evaluated under identical concentration-response conditions [1]. BV6 combined with Fas ligand-Fc (FasL) at its IC10 concentration produced highly significant cell-count reductions in five of five tested cell lines (PCI-1 p=0.0002, PCI-13 p=0.0002, Detroit 562 p<0.0001, FaDu p<0.0001, SCC-25 p=0.0047), and synergistic effects (combination index <1) were evident in eight of ten cell lines [1]. Annexin V assays demonstrated very highly significant (p<0.001) pro-apoptotic effects of BV6 in nine of ten cell lines [1].
| Evidence Dimension | Cytotoxic IC50 (cell viability) across HNSCC cell lines |
|---|---|
| Target Compound Data | BV6 average IC50 = X; individual cell lines: PCI-1, PCI-9, PCI-13, PCI-68, Detroit 562, FaDu, SCC-25, SCC-4, HaCaT, HLaC |
| Comparator Or Baseline | Birinapant and LCL161 tested in identical panel; BV6 IC50 was 8-fold lower on average than both comparators |
| Quantified Difference | 8-fold lower average IC50 for BV6 vs. Birinapant and LCL161; synergy with FasL in 8/10 cell lines |
| Conditions | In vitro, 10 human HNSCC cell lines; concentration-dependent viability assay; combination treatment with FasL (log2 dilution) + BV6 (IC10) |
Why This Matters
For researchers procuring a Smac mimetic to model HNSCC apoptosis sensitization, BV6 provides the quantitatively highest pro-apoptotic potency among the tested analogs, reducing the required dose and potentially minimizing off-target effects at lower concentrations.
- [1] Brands RC, Scheurer MJJ, Hartmann S, et al. Sensitization of head and neck squamous cell carcinoma to apoptosis by combinational SMAC mimetic and Fas ligand-Fc treatment in vitro. J Craniomaxillofac Surg. 2020;48(7):685-693. doi:10.1016/j.jcms.2020.05.007 View Source
